Cas no 88936-16-7 (Benzonitrile, 4-[(aminocarbonyl)oxy]-3-chloro-)

• Product Name: Benzonitrile, 4-[(aminocarbonyl)oxy]-3-chloro-
• CAS No: 88936-16-7
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 619286
• PubChem ID: 71320755
• Update Time: 2025-04-19

Benzonitrile, 4-[(aminocarbonyl)oxy]-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(aminocarbonyl)oxy]-3-chloro-
• (2-chloro-4-cyanophenyl) carbamate
• 88936-16-7
• DTXSID60750635
• 2-Chloro-4-cyanophenyl carbamate

• Inchi： 1S/C8H5ClN2O2/c9-6-3-5(4-10)1-2-7(6)13-8(11)12/h1-3H,(H2,11,12)
• InChI Key： CRCDQFJDSWLSKH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1OC(N)=O

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1Ų